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Abstract

This technical guide provides a comprehensive overview of methyl 2-(4-
methoxyphenoxy)acetate, a compound of interest in medicinal chemistry and materials
science. While a dedicated CAS number for this specific methyl ester is not readily available in
common chemical databases, this guide synthesizes information from closely related analogs
to present a detailed profile. This includes a proposed two-step synthesis pathway, predicted
physicochemical properties, potential applications in drug discovery, and essential safety and
handling protocols. The information herein is intended to serve as a foundational resource for
researchers exploring the potential of this and similar phenoxyacetate derivatives.

Introduction and Significance

Phenoxyacetic acid and its derivatives are a class of compounds that have garnered significant
attention across various scientific disciplines. Their diverse biological activities have led to their
investigation as potential therapeutic agents, with applications ranging from anticancer to anti-
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inflammatory and antimicrobial treatments.[1] The core structure, featuring a flexible ether
linkage, allows for a wide range of structural modifications to modulate biological activity and
physicochemical properties.

Methyl 2-(4-methoxyphenoxy)acetate, the subject of this guide, incorporates a methoxy
group at the para-position of the phenyl ring. This substitution is a common strategy in
medicinal chemistry to alter a molecule's metabolic stability, solubility, and receptor-binding
affinity. Although specific data for this methyl ester is sparse, its structural similarity to other
biologically active phenoxyacetates suggests its potential as a valuable building block or lead
compound in drug discovery programs.[1]

This guide aims to bridge the information gap by providing a detailed, albeit partially predictive,
technical overview to facilitate further research and development involving this compound.

Physicochemical Properties

Due to the absence of experimental data for methyl 2-(4-methoxyphenoxy)acetate, its
physicochemical properties have been estimated based on data from its ethyl ester analog,
ethyl 2-(4-methoxyphenoxy)acetate (CAS: 18598-23-7), and the parent compound, methyl
phenoxyacetate (CAS: 2065-23-8).[2]
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Property Predicted Value Basis for Prediction
Molecular Formula C10H1204 -
Molecular Weight 196.20 g/mol -
Colorless to pale yellow liquid Analogy with methyl
Appearance ] i
or low-melting solid phenoxyacetate.[2]
Extrapolation from methyl
N ) phenoxyacetate (243-245 °C)
Boiling Point ~250-260 °C o
and considering the added
methoxy group.[2]
Not readily predictable; likely a )
) ) ) ) o Methyl phenoxyacetate is a
Melting Point low-melting solid or liquid at o
liquid at room temperature.[2]
room temperature.
Soluble in common organic
solvents (e.g., methanol, N o
. ) General solubility of similar
Solubility ethanol, dichloromethane,

ethyl acetate). Sparingly

soluble in water.

esters.

logP (octanol-water partition

coefficient)

~1.5-20

Estimated based on analogs.

Synthesis and Characterization

A robust and reliable synthesis of methyl 2-(4-methoxyphenoxy)acetate can be achieved

through a two-step process involving a Williamson ether synthesis followed by a Fischer

esterification. This approach offers high yields and utilizes readily available starting materials.

Proposed Synthesis Workflow
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Caption: Proposed two-step synthesis of methyl 2-(4-methoxyphenoxy)acetate.

Detailed Experimental Protocol

Step 1: Synthesis of 2-(4-methoxyphenoxy)acetic acid (Williamson Ether Synthesis)

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 4-methoxyphenol (1.0 eq) in a suitable solvent such as ethanol or N,N-

dimethylformamide (DMF).

o Deprotonation: Add a strong base, such as sodium hydroxide (1.1 eq) or potassium

carbonate (1.5 eq), to the solution and stir until the 4-methoxyphenol is fully deprotonated to

form the corresponding phenoxide.

» Nucleophilic Substitution: To the resulting solution, add chloroacetic acid (1.1 eq).
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e Reaction: Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

» Workup and Isolation: After completion, cool the reaction mixture to room temperature and
acidify with a dilute solution of hydrochloric acid until a precipitate forms. Filter the solid,
wash with cold water, and dry under vacuum to yield 2-(4-methoxyphenoxy)acetic acid.

Step 2: Synthesis of Methyl 2-(4-methoxyphenoxy)acetate (Fischer Esterification)

e Reaction Setup: In a round-bottom flask, suspend the 2-(4-methoxyphenoxy)acetic acid (1.0
eq) obtained from Step 1 in an excess of methanol, which acts as both the solvent and the
reactant.

o Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (0.1
eq), to the mixture.

o Reaction: Heat the mixture to reflux for 4-6 hours, again monitoring by TLC.

» Workup and Purification: Upon completion, cool the reaction and neutralize the excess acid
with a saturated solution of sodium bicarbonate. Extract the product into an organic solvent
like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel to afford pure methyl 2-(4-methoxyphenoxy)acetate.

Spectroscopic Characterization (Predicted)

The structure of the synthesized methyl 2-(4-methoxyphenoxy)acetate can be confirmed by
standard spectroscopic methods. The expected spectral data are as follows:

e 'HNMR:
o Asinglet for the methoxy protons on the phenyl ring (~3.8 ppm).
o Asinglet for the methyl ester protons (~3.7 ppm).
o Asinglet for the methylene protons of the acetate group (~4.6 ppm).

o Two doublets for the aromatic protons in a para-substituted pattern (~6.8-7.0 ppm).
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e 13C NMR:
o Signals for the methoxy and methyl ester carbons (~55-60 ppm).
o Asignal for the methylene carbon (~65-70 ppm).
o Aromatic carbon signals (~114-155 ppm).
o Asignal for the ester carbonyl carbon (~169 ppm).
IR Spectroscopy:
o A strong absorption band for the C=0 stretch of the ester at ~1750-1730 cm™1.
o C-O stretching bands for the ether and ester linkages.
o Aromatic C-H and C=C stretching bands.
e Mass Spectrometry:
o The molecular ion peak (M*) is expected at m/z = 196.

Applications in Research and Drug Development

The phenoxyacetic acid scaffold is a "privileged structure" in medicinal chemistry, appearing in
a variety of biologically active compounds.[1] The introduction of a 4-methoxy group can
favorably influence the pharmacokinetic and pharmacodynamic properties of a molecule.

Potential Therapeutic Areas

» Anticancer Activity: Numerous phenoxyacetamide derivatives have been synthesized and
evaluated for their cytotoxic activity against various cancer cell lines.[1] The phenoxy group
can enhance the binding of these compounds to their biological targets.[1]

» Anti-inflammatory and Analgesic Effects: Derivatives of phenoxyacetic acid have been
investigated as selective COX-2 inhibitors, a key target in the development of anti-
inflammatory drugs with improved safety profiles.
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» Antimicrobial and Antiviral Properties: The phenoxyacetic acid core is also found in
compounds with demonstrated antimicrobial and antiviral activities.

Role as a Synthetic Intermediate

Methyl 2-(4-methoxyphenoxy)acetate can serve as a versatile intermediate for the synthesis
of more complex molecules. The ester functionality can be readily hydrolyzed to the
corresponding carboxylic acid or converted to an amide, providing a handle for further chemical
modifications.
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Caption: Potential derivatization and applications of methyl 2-(4-methoxyphenoxy)acetate.

Safety and Handling

Based on the safety data for related phenoxyacetic acid derivatives, methyl 2-(4-
methoxyphenoxy)acetate should be handled with appropriate precautions.[3][4]

GHS Hazard Classification (Predicted)

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]
o Skin Irritation (Category 2), H315: Causes skin irritation.[2][3]

o Eye Irritation (Category 2A), H319: Causes serious eye irritation.[2][3]
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o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System, H335:
May cause respiratory irritation.[2][3]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of vapors.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.

o Spill and Disposal: In case of a spill, absorb with an inert material and dispose of in
accordance with local, state, and federal regulations.

Conclusion

Methyl 2-(4-methoxyphenoxy)acetate is a compound with significant potential in the fields of
medicinal chemistry and materials science. While a dedicated CAS number and extensive
experimental data are currently lacking, this technical guide provides a solid foundation for its
synthesis, characterization, and potential applications based on the well-established chemistry
of its analogs. It is our hope that this guide will stimulate further research into this and other
promising phenoxyacetate derivatives, ultimately leading to the development of new and
innovative technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]

e 2. Methyl phenoxyacetate | COH1003 | CID 16365 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. phenoxyacetic acid, 122-59-8 [thegoodscentscompany.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-(4-
methoxyphenoxy)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345953/docs#an-in-depth-technical-guide-to-
methyl-2-4-methoxyphenoxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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